Cas no 338396-66-0 (ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 338396-66-0
• MDL: MFCD00140600
• CID: 4646892
• Update Time: 2025-05-25

ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate

• MDL： MFCD00140600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate

Professional Introduction to Ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 338396-66-0)

Ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate, a compound with the CAS number 338396-66-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cyano group, a piperazine moiety, and a methoxyphenyl ring, contribute to its unique chemical properties and biological interactions.

The dihydropyridine scaffold is a cornerstone in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, dihydropyridines are widely recognized for their vasodilatory effects, making them valuable in the treatment of cardiovascular diseases. The addition of a cyano group at the 5-position enhances the electrophilicity of the molecule, which can be exploited for further functionalization and drug design. Additionally, the piperazine ring introduces a basic nitrogen atom that can interact with acidic pharmacophores, potentially increasing the compound's binding affinity to target proteins.

The methoxyphenyl ring at the 6-position adds another layer of complexity to the molecule's interactions. This aromatic moiety can engage in π-stacking interactions with biological targets, improving solubility and bioavailability. Moreover, the methoxy group can participate in hydrogen bonding, further stabilizing protein-ligand complexes. These structural elements collectively contribute to the compound's pharmacological profile.

Recent research in the field of drug discovery has highlighted the importance of rational drug design based on structure-activity relationships (SAR). Ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate exemplifies this approach by incorporating multiple pharmacophoric elements into a single molecular framework. Studies have shown that compounds with similar structural motifs exhibit enhanced binding affinity and selectivity for their target enzymes or receptors.

In particular, the piperazine moiety has been extensively studied for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. The presence of this group in Ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate suggests potential applications in neuropharmacology. Furthermore, the methoxyphenyl ring may contribute to favorable pharmacokinetic properties by enhancing lipophilicity and metabolic stability.

The cyano group at the 5-position is another critical feature that warrants further investigation. Cyano-substituted compounds often exhibit enhanced bioactivity due to increased electrophilicity and reactivity. This property could be leveraged for designing prodrugs or for facilitating covalent binding to biological targets, which may improve drug efficacy and duration of action.

Advances in computational chemistry have enabled more precise modeling of molecular interactions. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds. Ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-1,2-dihydropyridine-3-carboxylate has been subjected to such analyses, revealing promising interactions with various therapeutic targets. These computational findings provide a strong foundation for experimental validation and further optimization.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has allowed for efficient construction of the dihydropyridine core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at key positions. These synthetic approaches highlight the sophistication of current pharmaceutical chemistry techniques.

In conclusion, Ethyl 5-cyano-6-[4-(4-methoxyphenyl)piperazin-1-y]-2 oxo -1 ,2 -dih ydrop yrid ine -3 -car box ylate (CAS No . 338396 -66 -0) is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery . Its unique combination of functional groups makes it a valuable candidate for further exploration in medicinal chemistry . The integration of computational modeling with synthetic chemistry has accelerated the development pipeline for this class of compounds , paving the way for novel therapeutic agents.